1-Chloro-3-pentanone
Overview
Description
1-Chloro-3-pentanone is a chlorinated ketone that has been studied in various contexts, including its interactions with enzymes, its synthesis, and its behavior in chemical reactions. It is structurally related to other chlorinated ketones and has been used in research to understand more about enzyme inhibition, reaction mechanisms, and synthesis pathways.
Synthesis Analysis
The synthesis of chlorinated ketones, such as 1-chloro-3-pentanone, often involves chlorination reactions. For instance, the synthesis of diastereomers of 3,4-dichloro-2-pentanol, which are structurally related to 1-chloro-3-pentanone, was achieved through anti-dichlorination of precursor allylic alcohols . Additionally, the synthesis of 1-(4-chloro-phenyl)-4,4-dimethyl-pentan-3-one, which shares a similar chlorination pattern, was performed using condensation and hydrogenation processes .
Molecular Structure Analysis
The molecular structure of compounds similar to 1-chloro-3-pentanone has been investigated using ab initio and Density Functional Theory (DFT) calculations. For example, the structure of 3-chloro-pentane-2,4-dione was studied, and its vibrational frequencies were calculated, providing insights into the effects of chlorination on molecular stability and hydrogen bond strength . Similarly, the structure of 1-chloro-1,1-difluoro-pentane-2,4-dione was analyzed, revealing the influence of chlorination and fluorination on the molecule's conformation and vibrational properties .
Chemical Reactions Analysis
The reactivity of 1-chloro-3-pentanone in chemical reactions has been explored in several studies. For example, the reaction of chlorine atoms with 3-pentanone, which can lead to the formation of 1-chloro-3-pentanone, was investigated, revealing the products, kinetics, and mechanism of the reaction . The reaction of chloral with various ketones, including 3-pentanone, was studied, showing that chloral undergoes a mixed aldol condensation, which is relevant to the understanding of reactions involving 1-chloro-3-pentanone .
Physical and Chemical Properties Analysis
The physical and chemical properties of 1-chloro-3-pentanone and related compounds have been characterized through various analytical techniques. The interaction of L- and D-3-amino-1-chloro-2-pentanone with gamma-glutamylcysteine synthetase was studied, demonstrating the compound's potent irreversible inactivation of the enzyme . The kinetics and products of the gas-phase reaction of OH radicals with 5-hydroxy-2-pentanone were also investigated, providing data on reaction rates and product formation that are relevant to the understanding of 1-chloro-3-pentanone's behavior in similar conditions .
Scientific Research Applications
Reaction Mechanisms and Product Formation
Chlorine Atom Reactions with 3-Pentanone : Kaiser, Wallington, and Hurley (2010) studied the reaction of chlorine atoms with 3-pentanone, yielding 1- and 2-chloro-3-pentanone. They observed the influence of temperature and the presence of O₂ on the reaction outcomes (Kaiser, Wallington, & Hurley, 2010).
Catalysis in Enolization : Buyck, Detienne, and Boelens (2010) discovered that the combination of a strong acid and its salt with an organic base catalyzes the trichlorination of 3-pentanone, producing 2,2,4-trichloro-3-pentanone (Buyck, Detienne, & Boelens, 2010).
Applications in Energy and Environmental Science
- Oil Recovery Enhancement : Argüelles-Vivas et al. (2020) investigated the use of 3-pentanone in enhancing water imbibition in fractured carbonate cores, thereby improving oil recovery (Argüelles-Vivas, Wang, Abeykoon, & Okuno, 2020).
Chemical Kinetics and Pyrolysis
Kinetics of Gas-Phase Reactions : Zhao, Huskey, Nicovich, and Wine (2008) performed a temperature-dependent kinetics study of the gas-phase reactions of atomic chlorine with 3-pentanone. This study contributes to understanding the role of such reactions in atmospheric chemistry (Zhao, Huskey, Nicovich, & Wine, 2008).
H-Atom Abstraction Studies : Cheng et al. (2019) conducted a study on H-atom abstraction from 3-pentanone by H and CH₃ radicals, contributing to the understanding of the chemical mechanism of 3-pentanone, particularly in biofuel applications (Cheng, Zou, Liu, Liu, Jia, & You, 2019).
Pyrolysis and Oxidation : Lam, Ren, Hong, Davidson, and Hanson (2012) measured high-temperature 3-pentanone pyrolysis and oxidation, contributing to the development of detailed kinetic mechanisms for these processes (Lam, Ren, Hong, Davidson, & Hanson, 2012).
Safety And Hazards
properties
IUPAC Name |
1-chloropentan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClO/c1-2-5(7)3-4-6/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APNSUHRNUVUCIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067724 | |
Record name | 3-Pentanone, 1-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-pentanone | |
CAS RN |
32830-97-0 | |
Record name | 1-Chloro-3-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=32830-97-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Chloro-3-pentanone | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032830970 | |
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Record name | 1-Chloro-3-pentanone | |
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Record name | 3-Pentanone, 1-chloro- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 3-Pentanone, 1-chloro- | |
Source | EPA DSSTox | |
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Record name | 1-chloropentan-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.574 | |
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Record name | 1-CHLORO-3-PENTANONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9NZH8TUZ4A | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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